Cas no 59084-08-1 (1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Ethyl Ester)

• Product Name: 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Ethyl Ester
• CAS No: 59084-08-1
• MF: C₂₁H₂₅NO₂
• MW: 323.42870593071
• MDL: MFCD11045885
• CID: 949640
• PubChem ID: 418389
• Update Time: 2025-10-19

1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-benzyl-4-phenylpiperidine-4-carboxylate
• 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Ethyl Ester
• ETHYL-1-BENZYL-4-PIPERINE CARBOXYLATE
• DTXSID001206346
• AKOS005068150
• 59084-08-1
• DB-254655
• NSC 100262
• MFCD11045885
• Ethyl 1-benzyl-4-phenyl-4-piperidinecarboxylate
• NSC100262
• ethyl 1-benzyl-4-phenyl-piperidine-4-carboxylate
• Z1232801537
• EN300-7432352
• DS-1733
• DLCANSQBMBAXDJ-UHFFFAOYSA-N
• 72216-57-0
• SCHEMBL11282136
• Ethyl 4-phenyl-1-(phenylmethyl)-4-piperidinecarboxylate
• CHEMBL36800
• CS-0151864

• MDL： MFCD11045885
• Inchi： 1S/C21H25NO2/c1-2-24-20(23)21(19-11-7-4-8-12-19)13-15-22(16-14-21)17-18-9-5-3-6-10-18/h3-12H,2,13-17H2,1H3
• InChI Key： DLCANSQBMBAXDJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2C=CC=CC=2)CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 323.18900
• Monoisotopic Mass: 323.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.72140

Additional information on 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Ethyl Ester

Introduction to 1-Benzyl-4-phenyl-4-piperidinecarboxylic Acid Ethyl Ester (CAS No. 59084-08-1)

1-Benzyl-4-phenyl-4-piperidinecarboxylic acid ethyl ester (CAS No. 59084-08-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent advancements in research related to this compound.

The chemical structure of 1-Benzyl-4-phenyl-4-piperidinecarboxylic acid ethyl ester is composed of a piperidine ring substituted with a benzyl group and a phenyl group, along with an ethyl ester moiety. This intricate arrangement imparts specific physicochemical properties that are crucial for its biological activities. The piperidine ring, a common structural motif in many bioactive molecules, contributes to the compound's ability to interact with various biological targets. The benzyl and phenyl groups enhance the lipophilicity and stability of the molecule, making it suitable for pharmaceutical applications.

The synthesis of 1-Benzyl-4-phenyl-4-piperidinecarboxylic acid ethyl ester has been extensively studied, with several methodologies reported in the literature. One of the most common approaches involves the reaction of 4-benzylpiperidine with phenacyl bromide followed by esterification with ethanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis, which have significantly improved the scalability and cost-effectiveness of producing this compound.

In terms of pharmacological properties, 1-Benzyl-4-phenyl-4-piperidinecarboxylic acid ethyl ester has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly in relation to dopamine and serotonin receptors. This makes it a candidate for the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, preliminary research suggests that this compound may have anti-inflammatory and analgesic properties, further expanding its therapeutic potential.

Recent studies have also explored the use of 1-Benzyl-4-phenyl-4-piperidinecarboxylic acid ethyl ester in combination therapies. For instance, it has been investigated as an adjuvant to enhance the efficacy of existing drugs used in pain management and neurodegenerative diseases. The synergistic effects observed in these studies highlight the compound's versatility and potential for developing novel treatment strategies.

The safety profile of 1-Benzyl-4-phenyl-4-piperidinecarboxylic acid ethyl ester is another critical aspect that has been evaluated through extensive preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1-Benzyl-4-phenyl-4-piperidinecarboxylic acid ethyl ester (CAS No. 59084-08-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, efficient synthesis methods, promising pharmacological properties, and favorable safety profile make it an attractive target for further investigation and development. As research continues to advance, this compound may play a pivotal role in the discovery of new therapeutic agents for various diseases.